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Compound of Interest

Compound Name: Preparyl

Cat. No.: B1222209 Get Quote

Disclaimer: The query for "Preparyl" did not yield specific results. Based on the search results,

it is highly probable that this is a misspelling of "Carbaryl" (CAS: 63-25-2). This guide provides

detailed disposal procedures for Carbaryl, a chemical that is harmful if swallowed or inhaled,

suspected of causing cancer, and very toxic to aquatic life.[1][2][3] Always consult your

institution's Environmental Health and Safety (EHS) office for specific local and national

regulations.

Immediate Safety and Handling Precautions
Before handling Carbaryl, it is crucial to be aware of its hazards and take appropriate safety

measures.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety goggles or a face shield.[1]

Body Protection: A lab coat or protective clothing is required.[1]

Respiratory Protection: Handle in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhaling dust.[2][4] If ventilation is inadequate, use a respirator.[3]

Carbaryl Hazard Summary
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The following table summarizes the key hazards associated with Carbaryl based on its Safety

Data Sheet (SDS).

Hazard Class Hazard Statement Signal Word Pictograms

Acute Toxicity (Oral)
H301: Toxic if

swallowed.[3]
Danger 💀

Acute Toxicity

(Inhalation)

H332: Harmful if

inhaled.[1][3]
Warning ❗

Carcinogenicity

H351: Suspected of

causing cancer.[1][2]

[3]

Warning हेल्थ हज़ार्ड

Aquatic Hazard

(Acute)

H400: Very toxic to

aquatic life.[1][2][3]
Warning पर्यावरण

Aquatic Hazard

(Chronic)

H410: Very toxic to

aquatic life with long

lasting effects.[3]

Warning पर्यावरण

Step-by-Step Disposal Procedure for Carbaryl Waste
The final disposal of Carbaryl waste must be conducted through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[5]

Step 1: Waste Identification and Segregation

Identify all waste streams containing Carbaryl, including pure substance, contaminated

labware (e.g., pipette tips, vials), and solutions.

Do not mix Carbaryl waste with non-hazardous waste to avoid unnecessary costly disposal.

[6]

Step 2: Waste Collection and Containment

Solid Waste:
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Collect solid Carbaryl waste, including contaminated items like gloves and paper towels, in

a clearly labeled, sealable, and chemically resistant container.[5]

Ensure the container is kept tightly closed.[4]

Liquid Waste:

Use a dedicated, leak-proof, and shatter-resistant container for liquid waste containing

Carbaryl.[5]

Do not pour Carbaryl solutions down the drain.[2][4]

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste," "Carbaryl," and any other

components of the mixture.

Include the date of waste accumulation.[5]

Step 4: Storage

Store Carbaryl waste in a designated satellite accumulation area within the laboratory.[5]

The storage area should be secure and away from general laboratory traffic, heat sources,

and incompatible chemicals.[4][5]

It is recommended to use secondary containment, such as a chemical-resistant tray, to

contain potential leaks.[5]

Step 5: Disposal

Contact your institution's EHS office to schedule a pickup for your properly labeled and

contained Carbaryl waste.[5]

Follow all institutional procedures for hazardous waste disposal.

Spill Cleanup Procedure
In the event of a Carbaryl spill, follow these steps:
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Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment: Wear appropriate PPE as described above.

Containment:

Solid Spills: Carefully sweep or scoop up the solid material, avoiding dust generation, and

place it into the designated hazardous waste container.[2]

Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in

the hazardous waste container.[5]

Decontamination: Clean the spill area with an appropriate solvent (e.g., ethanol or

isopropanol) followed by soap and water.[5] Collect all cleaning materials as hazardous

waste.

Reporting: Report the spill to your laboratory supervisor and EHS office.

Carbaryl Disposal Workflow
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Carbaryl Waste Generated
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Caption: Workflow for the proper disposal of Carbaryl waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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